Cas no 4337-37-5 (DL-Leucyl-glycyl-glycine)

• Product Name: DL-Leucyl-glycyl-glycine
• CAS No: 4337-37-5
• MF: C₁₀H₁₉N₃O₄
• MW: 245.275562524796
• MDL: MFCD00064990
• CID: 331568
• PubChem ID: 87572002
• Update Time: 2025-04-19

DL-Leucyl-glycyl-glycine Chemical and Physical Properties

Names and Identifiers

• DL-Leucylglycylglycine
• DL-Leu-Gly-Gly
• DL -LEU-GLY-GLY CRYSTALLINE
• Glycine, leucylglycyl-
• H-DL-Leu-Gly-Gly-OH
• (L)-leucyl-glycylglycine
• 2-[[2-[(2-amino-4-methyl-pentanoyl)amino]acetyl]amino]acetic acid
• 2-[2-[(2-azanyl-4-methyl-pentanoyl)amino]ethanoylamino]ethanoic acid
• DL-LEUCYL-GLYCYL-GLYCINE
• EINECS 224-384-6
• GL-Leucyl-glycyl-glycine
• H-Leu-Gly-Gly-OH
• leu-Gly-Gly
• L-Leucylglycylglycine
• L-Leucyl-glycyl-glycine
• N-(N-DL-leucylglycyl)glycine
• NSC 89617
• 2-(2-(2-Amino-4-methylpentanamido)acetamido)acetic acid
• Glycine, N-(N-DL-leucylglycyl)-
• Leucylglycylglycine
• Glycine, N-(N-L-leucylglycyl)-
• 2-[[2-[(2-amino-4-methylpentanoyl)amino]acetyl]amino]acetic acid
• D-LEU-GLY-GLY
• Glycine, N-(N-D-leucylglycyl)-
• d-Leucylglycylglycin
• D,L-Leucylglycylglycine
• Glycine,L-leucylglycyl-
• 2-[2-(2-amino-4-methylpentanamido)acetamido]acetic acid
• (([(2-Amino-4-methylpentanoyl)
• CS-W014639
• FT-0633432
• AS-58241
• 4337-37-5
• NSC-89617
• H-D-Leu-Gly-Gly-OH
• FT-0625482
• VWHGTYCRDRBSFI-UHFFFAOYSA-N
• HY-W013923
• AKOS009156525
• NSC-118380
• NSC-523307
• NSC118380
• DTXSID901036229
• NSC523307
• (([(2-Amino-4-methylpentanoyl)amino]acetyl)amino)acetic acid #
• MFCD00064990
• VWHGTYCRDRBSFI-UHFFFAOYSA-
• L0033
• InChI=1/C10H19N3O4/c1-6(2)3-7(11)10(17)13-4-8(14)12-5-9(15)16/h6-7H,3-5,11H2,1-2H3,(H,12,14)(H,13,17)(H,15,16)
• D91231
• 3146-41-6
• SCHEMBL2322417
• NSC89617
• D,L-Leucylglycylglycine (H-DL-Leu-Gly-Gly-OH)
• 2-{2-[(2R)-2-Amino-4-methylpentanamido]acetamido}acetic acid
• DB-051072
• DB-041421
• DL-Leucyl-glycyl-glycine

• MDL： MFCD00064990
• Inchi： 1S/C10H19N3O4/c1-6(2)3-7(11)10(17)13-4-8(14)12-5-9(15)16/h6-7H,3-5,11H2,1-2H3,(H,12,14)(H,13,17)(H,15,16)
• InChI Key： VWHGTYCRDRBSFI-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)N)NCC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 245.13767
• Monoisotopic Mass: 245.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -3
• Topological Polar Surface Area: 122

Experimental Properties

• Color/Form: Uncertain
• Density: 1.28 g/cm3
• Melting Point: >240 ºC (water ethanol )
• Boiling Point: 573.7±45.0 °C at 760 mmHg
• Flash Point: 300.8±28.7 °C
• Solubility: Soluble (245 g/l) (25 º C),
• PSA: 121.52
• LogP: 0.15890
• Solubility: Uncertain
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

DL-Leucyl-glycyl-glycine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides